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Compound of Interest

Compound Name: 5-aminopyrimidin-4(5H)-one

Cat. No.: B15072799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-aminopyrimidin-4(5H)-one, a heterocyclic organic compound, holds significance in

biochemical research, particularly in the study of nucleotide metabolism. As a derivative of

pyrimidine, it serves as a precursor in the biosynthesis of purines, which are fundamental

components of nucleic acids and various coenzymes. This technical guide provides a

comprehensive overview of its chemical identity, physicochemical properties, synthesis, and its

role in biological pathways.

Chemical Identity and Nomenclature
The precise chemical identification of 5-aminopyrimidin-4(5H)-one is crucial for accurate

research and documentation. Due to tautomerism, this compound can exist in different forms.

The IUPAC name for the most stable tautomer is 5-amino-1H-pyrimidin-6-one.

Synonyms:

5-amino-3,4-dihydropyrimidin-4-one[1]

5-Aminopyrimidin-4(3H)-one[1]

5-Amino-4-hydroxypyrimidine[1]
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5-aminopyrimidin-4-ol[1]

5-amino-4(1H)-pyrimidinone[1]

4(1H)-Pyrimidinone, 5-amino-[1]

Physicochemical Properties
Understanding the physicochemical properties of 5-amino-1H-pyrimidin-6-one is essential for

its handling, formulation, and application in experimental settings. The following table

summarizes its key computed properties.

Property Value

Molecular Formula C₄H₅N₃O

Molecular Weight 111.10 g/mol

XLogP3 -1.5

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 0

Exact Mass 111.043262 g/mol

Monoisotopic Mass 111.043262 g/mol

Topological Polar Surface Area 71.3 Å²

Heavy Atom Count 8

Complexity 129

Data sourced from PubChem CID 12455727.[1]

Experimental Protocols
Synthesis of 5-amino-1H-pyrimidin-6-one
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While a specific, detailed experimental protocol for the direct synthesis of 5-amino-1H-

pyrimidin-6-one is not readily available in the provided search results, a general and widely

applicable method for the synthesis of substituted 2-aminopyrimidin-4(3H)-ones involves the

condensation of a β-ketoester or a β-aldehydoester with guanidine. This reaction is often

performed under microwave irradiation to enhance reaction rates and yields.

General Procedure for the Synthesis of Substituted 2-aminopyrimidin-4(3H)-ones:

Materials:

Appropriate β-ketoester or β-aldehydoester (1 equivalent)

Guanidine hydrochloride (2 equivalents)

Potassium carbonate (1 equivalent)

Microwave reactor

Solvents for purification (e.g., methanol, chloroform)

Silica gel for column chromatography

Methodology:

To a microwave reactor vessel, add the β-ketoester or β-aldehydoester, guanidine

hydrochloride, and potassium carbonate.

Securely seal the vessel and place it in the microwave reactor.

Irradiate the reaction mixture at a specified temperature (e.g., 140 °C) for a designated time

(e.g., 10 minutes).

After the reaction is complete, allow the vessel to cool to room temperature.

Isolate the crude product.

Purify the crude product by column chromatography on silica gel using an appropriate

solvent system (e.g., a gradient of methanol in chloroform) to obtain the pure substituted 2-
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aminopyrimidin-4(3H)-one.[2][3]

Note: This is a general procedure and the specific starting materials, reaction conditions, and

purification methods would need to be optimized for the synthesis of 5-amino-1H-pyrimidin-6-

one.

Biological Role and Signaling Pathways
5-amino-1H-pyrimidin-6-one is a key intermediate in the de novo biosynthesis of purine

nucleotides. Purines, namely adenine and guanine, are essential for the formation of DNA and

RNA, as well as energy carriers like ATP and GTP.[4][5][6]

The pathway illustrates the foundational role of this pyrimidine derivative in the construction of

the purine ring system, which is fundamental to cellular life.
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Role of 5-amino-1H-pyrimidin-6-one in Purine Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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